Cas no 696-04-8 (5,6-Dihydro Thymine)
5,6-Dihydro Thymine is a saturated derivative of thymine, characterized by the reduction of the 5,6-double bond in the pyrimidine ring. This modification enhances its stability compared to thymine, making it useful in biochemical and pharmaceutical research. The compound serves as an intermediate in nucleotide metabolism studies and can be employed in the synthesis of modified nucleosides or nucleic acid analogs. Its saturated structure also reduces susceptibility to UV-induced damage, which may be advantageous in applications requiring prolonged stability. 5,6-Dihydro Thymine is particularly relevant in investigations of DNA repair mechanisms and as a precursor for specialized nucleobase derivatives.
5,6-Dihydro Thymine structure
Product Name:5,6-Dihydro Thymine
CAS No:696-04-8
MF:C5H8N2O2
MW:128.129220962524
MDL:MFCD00023159
CID:39583
PubChem ID:93556
Update Time:2025-06-07
5,6-Dihydro Thymine Chemical and Physical Properties
Names and Identifiers
-
- dihydrothymine crystalline
- 5,6-Dihydro-5-methyluracil
- Dihydrothymine
- 5-Methyl-5,6-dihydrouracil
- 5,6-Dihydro Thymine
- 5-methyl-1,3-diazinane-2,4-dione
- 2,4-Dioxo-5-Methyl hexahydropyriMidine
- 5,6-Dihydro-5-methyl-2,4-dioxypyrimidine
- 5-Methyl-dihydro-pyrimidin-2,4-dion
- 5-methyl-dihydro-pyrimidine-2,4-dione
- 5-methyl-dihydrouracil
- 5-methyl-hydrouracil
- HydrothyMin
- Hydrouracil,5-methyl
- 5-Methyl-5,6-dihydropyrimidine-2,4-dione
- s3702
- C00906
- SCHEMBL48294
- 5-Methyldihydro-2,4(1H,3H)-pyrimidinedione #
- 5,6-Dihydro Thymine-d6
- GEO-01093
- NS00014826
- AKOS005697994
- CHEBI:27468
- CCG-266106
- EINECS 211-787-7
- A836561
- DTXSID30862375
- AS-61173
- CS-0030750
- Q3027885
- 5,6-Dihydro-2,4-dihydroxy-5-methylpyrimidine
- HMS1790A09
- 5-Methyldihydropyrimidine-2,4(1H,3H)-dione
- 5,6-Dihydrothymine
- AKOS000121569
- AI3-25480
- NSC44131
- dihydro-5-methyl-2,4(1H,3H)-Pyrimidinedione
- MFCD00023159
- NSC 44131
- D97440
- HY-N6787
- Z51MHT1W75
- 696-04-8
- NSC-44131
- 2,4(1H,3H)-Pyrimidinedione, dihydro-5-methyl-
- UNII-Z51MHT1W75
- 5, 6-Dihydrothymine
- 2,3H)-Pyrimidinedione, dihydro-5-methyl-
- Z55928832
- Thymine, 5,6-dihydro-
- SB57609
- EN300-16467
- FT-0624970
- AKOS016050499
- EBCE7D46-D152-4594-B8D9-5AED7AA2C71A
- Hydrouracil, 5-methyl-
- (5R)-5-methylhexahydropyrimidine-2,4-dione
- 2-hydroxy-5-methyl-5,6-dihydropyrimidin-4(1H)-one
- STL042697
- STL007737
- pyrimidine-2,4(1H,3H)-dione, 5,6-dihydro-5-methyl-
- BBL027888
- DB-055305
-
- MDL： MFCD00023159
- Inchi： 1S/C5H8N2O2/c1-3-2-6-5(9)7-4(3)8/h3H,2H2,1H3,(H2,6,7,8,9)
- InChI Key： NBAKTGXDIBVZOO-UHFFFAOYSA-N
- SMILES： O=C1C(C)CNC(N1)=O
- BRN： 81983
Computed Properties
- Exact Mass: 128.05900
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2A^2
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: -0.6
Experimental Properties
- Color/Form: White solid
- Density: 1.149
- Melting Point: 263-265°C
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.452
- Solubility: Soluble in dimethyl sulfoxide.
- PSA: 58.20000
- LogP: 0.11950
- Solubility: Not determined
- Vapor Pressure: Not available
5,6-Dihydro Thymine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： S22-S24/25
- Safety Term：S22;S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-Dihydro Thymine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6-Dihydro Thymine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S3702-25mg |
Dihydrothymine |
696-04-8 | 98.67% | 25mg |
¥795.09 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S3702-100mg |
Dihydrothymine |
696-04-8 | 98.67% | 100mg |
¥2375.33 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D304423-10mg |
Dihydrothymine |
696-04-8 | 98% | 10mg |
￥497.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D304423-50mg |
Dihydrothymine |
696-04-8 | 98% | 50mg |
￥727.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D304423-250mg |
5,6-Dihydro Thymine |
696-04-8 | 98% | 250mg |
¥89.90 | 2023-09-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01996-5g |
5,6-Dihydro-5-methyluracil, 98+% |
696-04-8 | 98+% | 5g |
￥658.00 | 2023-04-12 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01996-25g |
5,6-Dihydro-5-methyluracil, 98+% |
696-04-8 | 98+% | 25g |
￥2378.00 | 2023-04-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KO790-50mg |
5,6-Dihydro Thymine |
696-04-8 | 97% | 50mg |
557.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KO790-200mg |
5,6-Dihydro Thymine |
696-04-8 | 97% | 200mg |
1393.0CNY | 2021-07-14 | |
| Ambeed | A212622-50mg |
5-Methyldihydropyrimidine-2,4(1H,3H)-dione |
696-04-8 | 97% | 50mg |
$16.0 | 2025-04-17 |
5,6-Dihydro Thymine Related Literature
-
Martin D. Shetlar,Janet Chung,Kellie Hom Photochem. Photobiol. Sci. 2010 9 1228
-
Shu-dong Wang,Ru-bo Zhang,Jean Cadet Org. Biomol. Chem. 2020 18 3536
-
3. Stereochemical features of the anomerizations in the 5,6-dihydrothymine nucleoside seriesJasenka Matuli?-Adami?,Maja Pavela-Vran?i?,Vinko ?kari? J. Chem. Soc. Perkin Trans. 1 1988 2681
-
4. Radiation-induced reduction of thymine derivatives in aqueous solution. Part 4. Promoted transformation of thymine glycol into thymine by aromatic amines and low-valent transition metal saltsSei-ichi Nishimoto,Hiroshi Ide,Nobuaki Otsuki,Kikumi Nakamichi,Tsutomu Kagiya J. Chem. Soc. Perkin Trans. 2 1985 1127
-
Wijitra Meelua,Tanchanok Wanjai,Natechanok Thinkumrob,Julianna Oláh,James R. Ketudat Cairns,Supa Hannongbua,Ulf Ryde,Jitrayut Jitonnom Phys. Chem. Chem. Phys. 2023 25 8767
696-04-8 (5,6-Dihydro Thymine) Related Products
- 24012-01-9(2,4,6(1H,3H,5H)-Pyrimidinetrione,sodium salt (1:?))
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- 504-07-4(Dihydro Uracil)
- 67-52-7(1,3-diazinane-2,4,6-trione)
- 24448-94-0(2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-dimethyl-)
- 4425-60-9( )
- 80857-81-4(4-Pyrimidinyl, hexahydro-3,5-dimethyl-2,6-dioxo-)
- 32267-40-6(barbituric acid)
- 854643-13-3(Propanamide,N-[(acetylamino)carbonyl]-2,2-dimethyl-)
- 16520-43-7(5-Pyrimidinyl,hexahydro-5-methyl-2,4-dioxo-)
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